Cas no 162900-27-8 (2,3-Dihydro-6-methyl-1,4-naphthalenedione)

• Product Name: 2,3-Dihydro-6-methyl-1,4-naphthalenedione
• CAS No: 162900-27-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 2358136
• PubChem ID: 53959532
• Update Time: 2025-04-21

2,3-Dihydro-6-methyl-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-6-methyl-1,4-naphthalenedione
• 162900-27-8
• SCHEMBL8733733

• Inchi： 1S/C11H10O2/c1-7-2-3-8-9(6-7)11(13)5-4-10(8)12/h2-3,6H,4-5H2,1H3
• InChI Key： JJZBFBJMFWBKML-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C(CC1)=O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones